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Compound of Interest

Compound Name:
2-Methoxy-3,5-dimethylaniline

hydrochloride

Cat. No.: B12316029

Get Quote

Executive Summary
2-Methoxy-3,5-dimethylaniline hydrochloride (CAS: 1520131-99-0) is a critical aromatic

amine intermediate utilized in the synthesis of high-value pharmaceutical targets, including

GLP-1 receptor agonists and specialized crown ether sensors. In drug development, the solid-

state properties of such intermediates—specifically their crystallinity, polymorphism, and salt

stoichiometry—directly dictate processability, solubility, and final drug product stability.

This guide provides a comprehensive crystallographic framework for this compound. It details

the molecular architecture, outlines a self-validating protocol for single-crystal growth and X-ray

diffraction (XRD) analysis, and defines the expected hydrogen-bonding motifs that govern its

lattice energy.

Molecular Architecture & Physicochemical Profile
Before crystallographic analysis, the researcher must understand the ionic nature of the target.

The protonation of the primary amine by hydrochloric acid creates a distinct ionic species,

significantly altering the packing forces compared to the free base.
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Chemical Identity
Property Specification

IUPAC Name 2-Methoxy-3,5-dimethylanilinium chloride

Common Name 2-Methoxy-3,5-dimethylaniline hydrochloride

CAS Number 1520131-99-0

Molecular Formula

C

H

ClNO

Molecular Weight 187.67 g/mol

Salt Stoichiometry 1:1 (Cation : Anion)

Key Functional Groups

Methoxy (-OCH

), Methyl (-CH

), Ammonium (-NH

)

Structural Logic
The crystal lattice is governed by the competition between the hydrophilic ionic head

(anilinium...chloride) and the hydrophobic aromatic tail.

Cation: The 2-methoxy-3,5-dimethylanilinium ion. The ortho-methoxy group introduces steric

bulk and potential intramolecular hydrogen bonding, which may twist the methoxy group out

of the phenyl plane.

Anion: The Chloride ion (Cl

) acts as a multi-point hydrogen bond acceptor.

Dominant Interaction: Charge-assisted Hydrogen Bonding (

).
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Experimental Protocol: Crystallization & Data
Acquisition
Obtaining a high-quality single crystal is the bottleneck in characterizing this salt. The following

protocol utilizes a controlled cooling and anti-solvent diffusion approach to minimize twinning

and disorder.

Crystallization Workflow (Self-Validating)
The synthesis of the salt often yields a polycrystalline powder. To grow diffraction-quality

crystals, we employ a slow-kinetics approach.
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Figure 1: Decision tree for the crystallization of aniline hydrochloride salts. Slow cooling is

preferred to prevent inclusion of solvent voids.

X-Ray Diffraction Parameters
For researchers characterizing this material, the following instrument configuration is standard

for organic salts to ensure resolution of hydrogen positions (critical for confirming the salt form).
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Parameter Setting / Recommendation Rationale

Temperature 100 K (Cryostream)

Minimizes thermal vibration of

the methyl/methoxy groups;

prevents phase transitions.

Radiation Source

Cu K

(

Å)

Preferred for absolute

configuration (if relevant) and

better scattering from light

atoms (C, N, O).

Crystal Size mm

Optimal for absorption

correction; avoid needles

which may be twinned.

Theta Range
to

(Cu)

High-angle data is required to

refine anisotropic displacement

parameters.

Space Group Search

Expect Monoclinic (

) or Orthorhombic (

)

Common packing symmetries

for centrosymmetric organic

salts.

Structural Analysis & Expected Motifs
While specific lattice parameters for proprietary intermediates are often sequestered in internal

databases, the structural behavior of 2-Methoxy-3,5-dimethylaniline hydrochloride can be

predicted with high confidence based on homologous o-anisidine salts.

The Hydrogen Bond Network
The defining feature of this crystal structure is the "ionic interface." The ammonium group (

) has three active protons. The chloride anion (

) typically accepts 3 to 4 hydrogen bonds.
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Primary Interaction: The three ammonium protons will form strong, charge-assisted hydrogen

bonds with adjacent chloride ions.

Distance (

): Expect

Å.

Geometry: This creates a 2D hydrophilic sheet or a 1D ribbon running through the crystal.

Packing Hierarchy
The hydrophobic regions (the dimethyl-anisole rings) will stack between these ionic layers.
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Figure 2: Structural logic of the packing. The lattice segregates into ionic (hydrophilic) and

aromatic (hydrophobic) domains.

Diagnostic Verification (PXRD)
If single crystals cannot be grown, Powder X-Ray Diffraction (PXRD) can validate the phase

purity.

Low Angle Peaks (

): Correspond to the large d-spacing between the alternating ionic/hydrophobic layers.

High Angle Peaks: Correspond to the rigid aromatic stacking distances (
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Å).

Pharmaceutical Relevance
Polymorphism Screening
Aniline hydrochlorides are prone to polymorphism. The rotation of the 2-methoxy group relative

to the ring (torsional freedom) can lead to different conformers packing into different unit cells.

Action: Researchers must screen solvents (polar vs. non-polar) to ensure the

thermodynamically stable form is isolated for drug substance manufacturing.

Stability
The hydrochloride salt is generally hygroscopic. The crystal structure analysis usually reveals

channels or voids where water might reside. If the "anhydrous" form is desired, data collection

must occur under a dry nitrogen stream (as specified in Section 3.2).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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